N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H13N5O2S2/c19-22(20,12-2-1-9-21-12)17-6-8-18-7-5-16-13(18)11-10-14-3-4-15-11/h1-5,7,9-10,17H,6,8H2
• InChI Key: UYYXTCXBCUTMKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C13H13N5O2S2
• Molecular Weight: 335.4 g/mol

Description

N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-sulfonamide, also known as PITS, is a novel compound with potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Scientific Research Applications

Antibacterial and Anticancer Agents

Antibacterial Applications : Heterocyclic compounds containing sulfonamido moieties have been synthesized and evaluated for their antibacterial activities. Studies have demonstrated that certain compounds exhibit high antibacterial efficacy, which can be attributed to the structural features of these molecules. This suggests the potential application of N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-sulfonamide in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Anticancer Applications : The synthesis of novel heterocyclic compounds has also been directed towards evaluating their anticancer properties. For example, pyrazole derivatives have been synthesized and shown to possess significant anticancer activity, offering a promising avenue for the development of new cancer therapeutics. This indicates that this compound could serve as a precursor or a candidate in cancer research (El-Gaby, Ghorab, Ismail, Abdel-Gawad, & Aly, 2017).

Enzyme Inhibition

Carbonic Anhydrase Inhibition : The compound and its metal complexes have been synthesized and evaluated for their inhibitory activity against human carbonic anhydrase isoenzymes. Such compounds have shown significant inhibitory effects, suggesting the potential use of this compound in the development of enzyme inhibitors, which could have implications for treating conditions like glaucoma or edema (Büyükkıdan, Büyükkıdan, Bülbül, Kasımoğulları, & Mert, 2017).

Antioxidant Properties

Antioxidant Activity : Research into the modification of heterocyclic derivatives to enhance their antioxidant capabilities has shown promising results. Specifically, incorporating key heterocycles into the molecular structure has been effective in inhibiting reactive oxygen species (ROS), demonstrating the antioxidant potential of such compounds. Therefore, exploring the antioxidant capacity of this compound could contribute valuable insights into its utility in combating oxidative stress-related diseases (Aziz, Shehab, Al-karmalawy, El-Farargy, & Abdellattif, 2021).

Mechanism of Action

Target of Action

Similar compounds that combine thiazole and sulfonamide groups have been known to exhibit antibacterial activity .

Mode of Action

It’s worth noting that similar compounds have been synthesized and investigated for their antibacterial activity, both in isolation and in complex with cell-penetrating peptides .

Biochemical Pathways

Similar compounds have been shown to display faster killing-kinetics towards bacterial cells and create pores in the bacterial cell membranes .

Result of Action

Similar compounds have been shown to display potent antibacterial activity against both gram-negative and gram-positive bacteria .